Cas no 2172529-21-2 (1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde)
1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde
- EN300-1594555
- 2172529-21-2
-
- Inchi: 1S/C10H17N3O2/c1-3-10-9(8-14)11-12-13(10)6-5-7-15-4-2/h8H,3-7H2,1-2H3
- InChI Key: HQJUWOBPXOWZNM-UHFFFAOYSA-N
- SMILES: O(CC)CCCN1C(=C(C=O)N=N1)CC
Computed Properties
- Exact Mass: 211.132076794g/mol
- Monoisotopic Mass: 211.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 57Ų
1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1594555-0.05g |
1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde |
2172529-21-2 | 0.05g |
$1261.0 | 2023-06-04 | ||
| Enamine | EN300-1594555-0.1g |
1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde |
2172529-21-2 | 0.1g |
$1320.0 | 2023-06-04 | ||
| Enamine | EN300-1594555-0.25g |
1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde |
2172529-21-2 | 0.25g |
$1381.0 | 2023-06-04 | ||
| Enamine | EN300-1594555-0.5g |
1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde |
2172529-21-2 | 0.5g |
$1440.0 | 2023-06-04 | ||
| Enamine | EN300-1594555-1.0g |
1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde |
2172529-21-2 | 1g |
$1500.0 | 2023-06-04 | ||
| Enamine | EN300-1594555-2.5g |
1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde |
2172529-21-2 | 2.5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1594555-5.0g |
1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde |
2172529-21-2 | 5g |
$4349.0 | 2023-06-04 | ||
| Enamine | EN300-1594555-10.0g |
1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde |
2172529-21-2 | 10g |
$6450.0 | 2023-06-04 | ||
| Enamine | EN300-1594555-50mg |
1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde |
2172529-21-2 | 50mg |
$1261.0 | 2023-09-23 | ||
| Enamine | EN300-1594555-100mg |
1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde |
2172529-21-2 | 100mg |
$1320.0 | 2023-09-23 |
1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde
Introduction to 1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172529-21-2)
1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2172529-21-2, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its aldehyde functional group and ethyl propyl side chain, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.
The synthesis and characterization of 1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde have been extensively studied in recent years. The compound’s molecular structure consists of a triazole ring substituted with an ethyl group at the 5-position and a 3-ethoxypropyl group at the 1-position, with an aldehyde moiety located at the 4-position. This arrangement imparts a high degree of flexibility and reactivity, enabling its use as a versatile intermediate in organic synthesis. The presence of the aldehyde group particularly makes it a promising candidate for condensation reactions, such as Schiff base formations, which are crucial in the development of new pharmaceuticals.
In the context of modern drug discovery, 1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde has been explored for its potential biological activities. Research has indicated that triazole derivatives often exhibit antimicrobial, anti-inflammatory, and antiviral properties. The specific substitution pattern in 1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde may enhance its interaction with biological targets, making it a promising candidate for further investigation in medicinal chemistry. Studies have shown that modifications in the side chains can significantly influence the pharmacokinetic and pharmacodynamic profiles of triazole-based compounds.
Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies to identify potential lead compounds. 1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde has been utilized in these computational models to evaluate its binding affinity to various enzymes and receptors. Preliminary results suggest that this compound may interact with targets involved in metabolic pathways and signal transduction cascades, which are critical for treating diseases such as cancer and neurodegenerative disorders. These findings highlight the compound’s potential as a starting point for developing novel therapeutic agents.
The role of 1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde in synthetic chemistry extends beyond its direct biological applications. Its aldehyde functionality allows for further derivatization into more complex molecules through reactions such as condensation with amino acids or nucleophiles. This flexibility makes it an invaluable building block for constructing libraries of compounds for high-throughput screening (HTS). The ability to rapidly generate diverse derivatives from a single precursor streamlines the drug discovery process and accelerates the identification of novel bioactive molecules.
From a synthetic perspective, the preparation of 1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include the formation of the triazole ring through cyclocondensation reactions followed by selective functionalization at specific positions. Advances in catalytic processes have improved the efficiency and yield of these reactions, making large-scale synthesis more feasible. Additionally, green chemistry principles have been integrated into its production to minimize waste and reduce environmental impact.
The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds due to their broad spectrum of biological activities. 1-(3-Ethoxypropyl)-5-Ethyl-lH-l,l₂,-triazole-l₄-Carbaldehyde exemplifies how structural diversity can be leveraged to develop new drugs. Its unique combination of functional groups makes it a versatile scaffold for medicinal chemists to explore new chemical space. By modifying its side chains or introducing additional substituents at different positions on the triazole ring, l-(S-Ethoxypropyl)-S-Ethyl-lH-l,l₂,-triazole-l₄-Carbaldehyde could potentially yield novel compounds with enhanced efficacy or reduced toxicity compared to existing therapies.
In conclusion, l-(S-Ethoxypropyl)-S-Ethyl-lH-l,l₂,-triazole-l₄-Carbaldehyde (CAS No.l 2172529-SI-I) is a promising compound with significant potential in pharmaceutical research and drug development.* Its unique structural features,* reactivity,*and demonstrated biological activity make it an attractive candidate for further exploration.* As research continues*to uncover new applications*and synthetic methodologies,*this compound*is poised*to play*an important role*in advancing therapeutic treatments*for various diseases.*
2172529-21-2 (1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)